![molecular formula C9H10ClN3O B6266680 2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride CAS No. 932026-51-2](/img/no-structure.png)
2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride” is a type of organic compound, likely containing a quinazolinone group. Quinazolinones are a class of organic compounds with a wide range of biological activities .
Molecular Structure Analysis
The molecular structure of “2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride” would likely involve a quinazolinone core, which is a bicyclic compound containing a benzene ring fused to a nitrogen-containing pyrimidine ring .Chemical Reactions Analysis
Again, while specific reactions involving “2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride” are not available, compounds with similar structures are known to undergo a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride” would depend on its specific structure. For example, similar compounds like metformin hydrochloride have been studied for their physicochemical properties .Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
For instance, cationic polymers, which target bacterial membranes, are thought to be the last frontier in antibacterial development . Another compound, Nepicastat Hydrochloride, targets Dopamine beta-hydroxylase (DBH) inhibitors .
Mode of Action
For example, cationic polymers interact with bacterial membranes, leading to their disruption . Similarly, Nepicastat Hydrochloride inhibits the DBH enzyme .
Biochemical Pathways
For instance, cationic polymers can disrupt bacterial membrane-related resistance mechanisms .
Result of Action
For example, cationic polymers have a rapid bactericidal effect .
Action Environment
It’s known that environmental conditions can significantly impact the effectiveness of similar compounds .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride involves the reaction of 2-nitrobenzaldehyde with ethyl acetoacetate to form 2-ethyl-3-nitro-4-quinazolinone, which is then reduced to 2-ethyl-3-amino-4-quinazolinone. The resulting compound is then reacted with formaldehyde to form 2-(aminomethyl)-3,4-dihydroquinazolin-4-one, which is then converted to its hydrochloride salt form using hydrochloric acid.", "Starting Materials": [ "2-nitrobenzaldehyde", "ethyl acetoacetate", "sodium ethoxide", "ethyl alcohol", "formaldehyde", "ammonium chloride", "hydrochloric acid" ], "Reaction": [ "Step 1: React 2-nitrobenzaldehyde with ethyl acetoacetate in the presence of sodium ethoxide and ethyl alcohol to form 2-ethyl-3-nitro-4-quinazolinone.", "Step 2: Reduce 2-ethyl-3-nitro-4-quinazolinone using ammonium chloride and iron powder to form 2-ethyl-3-amino-4-quinazolinone.", "Step 3: React 2-ethyl-3-amino-4-quinazolinone with formaldehyde in the presence of hydrochloric acid to form 2-(aminomethyl)-3,4-dihydroquinazolin-4-one.", "Step 4: Convert 2-(aminomethyl)-3,4-dihydroquinazolin-4-one to its hydrochloride salt form using hydrochloric acid." ] } | |
CAS RN |
932026-51-2 |
Molecular Formula |
C9H10ClN3O |
Molecular Weight |
211.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.